61-76-7

Phenylephrine hydrochloride

In Stock

• CAS RN:
• 61-76-7

• Formula:
• C9H14ClNO2

• InChI:
• InChI=1S/C9H13NO2.ClH/c1-10-6-9(12)7-3-2-4-8(11)5-7;/h2-5,9-12H,6H2,1H3;1H/t9-;/m0./s1

• InChIKey:
• OCYSGIYOVXAGKQ-FVGYRXGTSA-N

• α1 Adrenoceptor agonist. pKi values are 4.87, 4.70 and 5.86 for adrenoceptor subtypes α1B, α1C and α1A/D, respectively. Vasoconstrictor. Active in vivo, may cross the blood-brain barrier.
  R-(-)-Phenylephrine is an adrenergic α1A receptor agonist (Ki = 1.4 µM) that demonstrates selectivity against the α1B and α1C receptor subtypes (Kis = 23.9 and 47.8 µM, respectively). By stimulating adrenergic α1 receptors, L-phenylephrine can induce aortic smooth muscle contractions, although reported relative affinity and potency values in rabbit are 5-fold weaker compared to that of L-norepinephrine. This compound is frequently used to precontract smooth muscle in preparations designed to study the properties of various vasodilator agents.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient ...

3-chloro-N-(3-methoxyphenyl)propanamide

In Stock

• CAS RN:
• 21261-76-7

• Formula:
• C10H12ClNO2

• InChI:
• InChI=1S/C10H12ClNO2/c1-14-9-4-2-3-8(7-9)12-10(13)5-6-11/h2-4,7H,5-6H2,1H3,(H,12,13)

• InChIKey:
• QPTGURLLHGYZOA-UHFFFAOYSA-N

• 3-chloro-N-(3-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C10H12ClNO2 and its molecular weight is 213.66 g/mol. The purity is usually 95%.

(S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride

In Stock

• CAS RN:
• 403661-76-7

• Formula:
• C10H13BrClNO2

• InChI:
• InChI=1S/C10H12BrNO2.ClH/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14;/h1-4,8H,5-6,12H2,(H,13,14);1H/t8-;/m0./s1

• InChIKey:
• CKWDUSDZVLBMMD-QRPNPIFTSA-N

• (S)-3-Amino-4-(2-bromophenyl)butanoic acid hydrochloride is a useful research compound. Its molecular formula is C10H13BrClNO2 and its molecular weight is 294.57. The purity is usually 95%.

3-(4-Bromophenyl)-4'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898761-76-7

• Formula:
• C16H12BrF3O

• InChI:
• InChI=1S/C16H12BrF3O/c17-14-8-1-11(2-9-14)3-10-15(21)12-4-6-13(7-5-12)16(18,19)20/h1-2,4-9H,3,10H2

• InChIKey:
• KBEGKOWJWAFXCV-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-4'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C16H12BrF3O and its molecular weight is 357.16 g/mol. The purity is usually 95%.

Methyl 2,3,5-trihydroxybenzoate

Usually In Stock

• CAS RN:
• 110361-76-7

• Formula:
• C8H8O5

• InChI:
• InChI=1S/C8H8O5/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3,9-11H,1H3

• InChIKey:
• IVQFXTVSPXRACF-UHFFFAOYSA-N

• Methyl 2,3,5-trihydroxybenzoate is a useful research compound. Its molecular formula is C8H8O5 and its molecular weight is 184.15 g/mol. The purity is usually 95%.

(R)-2-((tert-Butoxycarbonyl)amino)-6-(1,3-diethylguanidino)hexanoic acid

In Stock

• CAS RN:
• 110761-76-7

• Formula:
• C16H32N4O4

• InChI:
• InChI=1S/C16H32N4O4/c1-6-18-14(17)20(7-2)11-9-8-10-12(13(21)22)19-15(23)24-16(3,4)5/h12H,6-11H2,1-5H3,(H2,17,18)(H,19,23)(H,21,22)/t12-/m1/s1

• InChIKey:
• CURZUFUAQVRBCX-GFCCVEGCSA-N

• (R)-2-((tert-Butoxycarbonyl)amino)-6-(1,3-diethylguanidino)hexanoic acid, also known as (R)-2-((tert-Butoxycarbonyl)amino)-6-(1,3-diethylguanidino)hexanoic acid, is a useful research compound. Its molecular formula is C16H32N4O4 and its molecular weight is 344,46 g/mole. The purity is usually 95%.

Thietan-3-amine

In Stock

• CAS RN:
• 128861-76-7

• Formula:
• C3H7NS

• InChI:
• InChI=1S/C3H7NS/c4-3-1-5-2-3/h3H,1-2,4H2

• InChIKey:
• GNWIATZLVXZUEL-UHFFFAOYSA-N

• Thietan-3-amine, also known as Thietan-3-amine, is a useful research compound. Its molecular formula is C3H7NS and its molecular weight is 89.16 g/mol. The purity is usually 95%.

4-aminoadamantane-1,3-diol hydrochloride

In Stock

• CAS RN:
• 2248261-76-7

• Formula:
• C10H18ClNO2

• InChI:
• InChI=1S/C10H17NO2.ClH/c11-8-7-1-6-2-9(12,4-7)5-10(8,13)3-6;/h6-8,12-13H,1-5,11H2;1H

• InChIKey:
• NZXWXXMBSIJQIB-UHFFFAOYSA-N

• 4-aminoadamantane-1,3-diol hydrochloride is a useful research compound. Its molecular formula is C10H18ClNO2 and its molecular weight is 219.71 g/mol. The purity is usually 95%.

2-(3-hydroxypiperidin-1-yl)-N-(3-methylbutyl)acetamide

• CAS RN:
• 1250661-76-7

• Formula:
• C12H24N2O2

• InChI:
• InChI=1S/C12H24N2O2/c1-10(2)5-6-13-12(16)9-14-7-3-4-11(15)8-14/h10-11,15H,3-9H2,1-2H3,(H,13,16)

• InChIKey:
• XKNLZKYQLVMQAZ-UHFFFAOYSA-N

• 2-(3-hydroxypiperidin-1-yl)-N-(3-methylbutyl)acetamide is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.